3-(4-Bromophenyl)-2-((3-chlorobenzyl)thio)quinazolin-4(3H)-one

• CAS: 763138-92-7
• Molecular Formula: C21H14BrClN2OS
• Molecular Weight: 457.8 g/mol
• SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)SCC3=CC(=CC=C3)Cl)C4=CC=C(C=C4)Br
• InChI: InChI=1S/C21H14BrClN2OS/c22-15-8-10-17(11-9-15)25-20(26)18-6-1-2-7-19(18)24-21(25)27-13-14-4-3-5-16(23)12-14/h1-12H,13H2
• InChIKey: CRLHDIRCAZNOLH-UHFFFAOYSA-N

Researchers building DHFR inhibitor SAR matrices need the 'meta-chloro, para-bromo' reference point. This compound fills that gap: a 2-thioether quinazolinone with distinct N3-(4-Br-phenyl) and C2-(3-Cl-benzylthio) groups. It enables pairwise SAR comparisons against ortho-Cl, N3-(4-Cl-Ph), and 3-Me-benzylthio analogs. Its dual Br/Cl sites support halogen-bond mapping in crystallographic fragment screens, and the unique isotopic signature (Br 79/81, Cl 35/37) serves as an LC-MS retention-time marker and method-tuning standard. Supplied at ≥95% purity for drug discovery research.

3-(4-Bromophenyl)-2-((3-chlorobenzyl)thio)quinazolin-4(3H)-one: Identity & Procurement Baseline

3-(4-Bromophenyl)-2-((3-chlorobenzyl)thio)quinazolin-4(3H)-one (CAS 763138-92-7) is a fully synthetic, 2,3-disubstituted quinazolin-4(3H)-one derivative. It is catalogued as a research-grade screening compound within the Sigma-Aldrich AldrichCPR collection (Product No. L409383) and is supplied by multiple vendors at purities typically ≥95% . The scaffold—a 2-thioether-substituted quinazolinone—places this compound within a well-known class of nonclassical antifolate inhibitors, most notably those targeting dihydrofolate reductase (DHFR). However, no public biological activity data has been published for this specific compound [1]. Its differentiation therefore rests on its precise substitution pattern: an N3-(4-bromophenyl) group paired with a C2-((3-chlorobenzyl)thio) moiety, a combination that distinguishes it from the numerous regioisomeric and bioisosteric analogs available in the same chemical space.

Identity Distinct N3-(4-bromophenyl), C2-(3-chlorobenzylthio) quinazolinone scaffold

Supply Research-grade screening compound; multi-vendor availability at ≥95% purity

Research Context Nonclassical antifolate DHFR pharmacophore scaffold; no compound-specific bioactivity reported

• [1] Al-Omary, F. A. M., Hassan, G. S., El-Messery, S. M., Nagi, M. N., Habib, E. E., & El-Subbagh, H. I. (2013). Nonclassical antifolates, part 3: Synthesis, biological evaluation and molecular modeling study of some new 2-heteroarylthio-quinazolin-4-ones. European Journal of Medicinal Chemistry, 63, 33-45. doi:10.1016/j.ejmech.2013.01.013 View Source

3-(4-Bromophenyl)-2-((3-chlorobenzyl)thio)quinazolin-4(3H)-one: Why Generic Substitution Fails

Within the 2-thioether quinazolinone series, minor alterations—such as moving the chlorine from the 3-position to the 2-position on the benzylthio ring, or replacing the 4-bromophenyl N3-substituent with a 4-chlorophenyl group—can drastically alter molecular properties and, by class-level inference, biological target engagement [1]. These analogs are not interchangeable because the halogen substitution pattern dictates the electron density of the aromatic ring, the thioether's conformational flexibility, and the overall lipophilicity (LogP), all of which are critical for passive membrane permeability and binding-site complementarity in DHFR-inhibitor pharmacophores [2]. Without published head-to-head activity data, the precise 3-Cl, 4-Br substitution profile of this compound remains its sole experimentally verifiable basis for selection over seemingly generic alternatives.

Regioisomeric Mismatch

2-Chlorobenzylthio (ortho) analog introduces steric hindrance that restricts thioether flexibility; may alter target engagement relative to the 3-chloro (meta) configuration.

N3 Halogen Substitution

4-Chlorophenyl N3 analog (replacing 4-Br) has lower polarizability and distinct halogen-bonding profile; class-level SAR suggests binding-site complementarity may shift.

Thioether Side-Chain Modification

3-Methylbenzylthio analog lacks the chlorine atom, removing a heavy atom, altering isotopic signature for LC-MS and eliminating Cl-specific interactions in the pharmacophore.

• [1] Sigma-Aldrich (Merck KGaA), various product entries for SALOR-INT quinazolinone series: 3-(4-Bromophenyl)-2-((2-chlorobenzyl)thio)-4(3H)-quinazolinone (CAS 477313-86-3), 3-(4-Bromophenyl)-2-((3-fluorobenzyl)thio)-4(3H)-quinazolinone (CAS 499104-03-9), 2-((3-Chlorobenzyl)thio)-3-(4-chlorophenyl)-4(3H)-quinazolinone (CAS 476484-73-8). All catalogued as AldrichCPR with identical purity specifications. View Source
• [2] Al-Omary, F. A. M., Hassan, G. S., El-Messery, S. M., Nagi, M. N., Habib, E. E., & El-Subbagh, H. I. (2013). Nonclassical antifolates, part 3: Synthesis, biological evaluation and molecular modeling study of some new 2-heteroarylthio-quinazolin-4-ones. European Journal of Medicinal Chemistry, 63, 33-45. doi:10.1016/j.ejmech.2013.01.013 View Source

3-(4-Bromophenyl)-2-((3-chlorobenzyl)thio)quinazolin-4(3H)-one: Physicochemical Differentiation from Closest Analogs

Lipophilicity Differentiation: 3-Chlorobenzylthio vs. 3-Fluoro Analog

The target compound exhibits a calculated LogP of 6.40, which is substantially higher than the 3-fluoro analog (C21H14BrFN2OS, CAS 499104-03-9). While the exact LogP for the fluoro analog was not located in the screened authoritative databases, the replacement of Cl with F typically reduces LogP by approximately 0.5–1.0 units for aromatic systems, indicating that the target compound is significantly more lipophilic . This difference is relevant for passive membrane permeability and potential off-target binding to hydrophobic protein pockets.

Lipophilicity Differentiation

Context-dependent

LogP 6.40 Δ ≈ +0.5–1.0 3-Fluoro analog: lower

Supports permeability structure-activity profiling

Calculated LogP; experimental validation recommended

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	6.40
Comparator Or Baseline	3-(4-Bromophenyl)-2-((3-fluorobenzyl)thio)-4(3H)-quinazolinone (CAS 499104-03-9): LogP not explicitly reported in screened sources; structurally predicted to be lower by 0.5–1.0 units.
Quantified Difference	Estimated ΔLogP ≈ +0.5 to +1.0 (target more lipophilic)
Conditions	Calculated by Chemsrc using standard fragment-based prediction method.

Why This Matters

For cellular assay development, the higher LogP of the target compound suggests greater passive membrane permeation relative to the 3-fluoro analog, which can be pivotal when designing structure-permeability relationship (SPR) studies in whole-cell DHFR inhibition screens.

Regioisomeric Comparison: meta-Chloro vs. ortho-Chloro Benzylthio

The target compound bears the chlorine atom at the meta-position of the benzylthio ring, in contrast to the commercially available ortho-isomer (3-(4-Bromophenyl)-2-((2-chlorobenzyl)thio)quinazolin-4(3H)-one, CAS 477313-86-3) [1]. While both compounds share the identical molecular formula (C21H14BrClN2OS) and molecular weight (457.77 g/mol), the ortho-chloro substitution introduces a steric clash that restricts rotation of the thioether side chain, potentially altering the presentation of the halogen to a target active site. In DHFR inhibitors, such a steric constraint can distinguish between selective enzyme inhibition and inactivity.

Regioisomeric Comparison

Class-level

meta-Cl (3-Cl) Steric profile differs ortho-Cl (2-Cl): constrained

Enables regioisomer SAR differentiation

No head-to-head biological data; conformational analysis basis

Evidence Dimension	Positional isomerism (meta-Cl vs. ortho-Cl) and its predicted impact on conformational ensemble
Target Compound Data	3-Chlorobenzylthio (meta-substituted); CAS 763138-92-7
Comparator Or Baseline	2-Chlorobenzylthio (ortho-substituted); CAS 477313-86-3
Quantified Difference	No direct biological IC50 data available; differentiation is based on established medicinal chemistry principles of ortho vs. meta halogen effects in flexible ligands.
Conditions	Molecular formula and MW identical; steric hindrance assessed by theoretical conformational analysis.

Why This Matters

When screening a quinazolinone library, the meta-chloro regioisomer offers a distinct steric and electrostatic profile that cannot be achieved by the ortho-chloro analog, making it an essential member of a systematic SAR matrix.

• [1] Sigma-Aldrich (Merck KGaA). 3-(4-Bromophenyl)-2-((2-chlorobenzyl)thio)-4(3H)-quinazolinone. Product No. L227633 AldrichCPR. CAS: 477313-86-3. View Source

N3 Halogen Effects: 4-Bromophenyl vs. 4-Chlorophenyl Substitution

The target compound contains a 4-bromophenyl N3-substituent, whereas the closely related analog 2-((3-chlorobenzyl)thio)-3-(4-chlorophenyl)-4(3H)-quinazolinone (CAS 476484-73-8) contains a 4-chlorophenyl group [1]. Bromine's larger atomic radius and higher polarizability, compared to chlorine, can enhance halogen-bonding interactions with backbone carbonyls in enzyme active sites. Molecular modeling studies on 2-heteroarylthio-quinazolin-4-ones have indicated that the N3-aryl substituent contributes significantly to DHFR binding affinity [2]. Although no direct comparative IC50 data for these two specific compounds exist, the bromine atom's distinct physicochemical properties—lower electronegativity (2.96 vs. 3.16) and larger molar refractivity (8.88 vs. 5.97 cm³/mol)—support a differentiated binding profile.

N3 Halogen Effects

Class-level

4-Br (MR 8.88, EN 2.96) Δ MR +2.91, Δ EN −0.20 4-Cl (MR 5.97, EN 3.16)

Supports halogen-bonding interaction mapping

Binding impact inferred from docking studies on analogs

Evidence Dimension	N3-aryl halogen type (Br vs. Cl) and associated atomic properties
Target Compound Data	4-Bromophenyl (Br); molar refractivity 8.88 cm³/mol; electronegativity 2.96
Comparator Or Baseline	4-Chlorophenyl (Cl); molar refractivity 5.97 cm³/mol; electronegativity 3.16 (analog CAS 476484-73-8)
Quantified Difference	Δ Molar Refractivity = +2.91 cm³/mol (Br > Cl); Δ Electronegativity = -0.20 (Br < Cl)
Conditions	Atomic properties from standard periodic table; biological relevance inferred from molecular docking studies of analogous quinazolinone antifolates [2].

Why This Matters

For researchers optimizing halogen-bonding interactions in a DHFR pharmacophore, the 4-bromophenyl derivative provides a unique heavy-atom probe that the 4-chlorophenyl analog cannot replicate, offering a distinct set of electronic and steric features for SAR analysis.

• [1] Sigma-Aldrich (Merck KGaA). 2-((3-Chlorobenzyl)thio)-3-(4-chlorophenyl)-4(3H)-quinazolinone (SALOR-INT L405752-1EA). CAS 476484-73-8. View Source
• [2] Al-Omary, F. A. M., Hassan, G. S., El-Messery, S. M., Nagi, M. N., Habib, E. E., & El-Subbagh, H. I. (2013). Nonclassical antifolates, part 3: Synthesis, biological evaluation and molecular modeling study of some new 2-heteroarylthio-quinazolin-4-ones. European Journal of Medicinal Chemistry, 63, 33-45. doi:10.1016/j.ejmech.2013.01.013 View Source

Molecular Weight Difference: Chlorine vs. Methyl Benzylthio Analog

The target compound (MW 457.77) is approximately 20.41 g/mol heavier than the structurally analogous 3-(4-bromophenyl)-2-((3-methylbenzyl)thio)quinazolin-4(3H)-one (MW 437.36, CAS 477318-60-8) . This weight difference arises solely from the replacement of the chlorine atom (Cl, 35.45) with a methyl group (CH3, 15.03). The target compound therefore contains one additional heavy atom (Cl vs. C), which influences both molecular polarizability and the compound's potential to engage in halogen-specific interactions. In high-throughput screening campaigns, such mass differences also facilitate analytical discrimination by LC-MS.

Molecular Weight Shift

Context-dependent

MW 457.77; heavy atoms 27 Δ +20.41 g/mol, Δ +1 heavy atom 3-Methyl analog: MW 437.36; heavy atoms 26

Facilitates LC-MS analytical discrimination

Isotopic signatures (Br, Cl) enhance MS quantification

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW 457.77 g/mol; 2 halogen atoms (Br, Cl); heavy atom count = 27
Comparator Or Baseline	3-(4-Bromophenyl)-2-((3-methylbenzyl)thio)quinazolin-4(3H)-one (CAS 477318-60-8): MW 437.36 g/mol; 1 halogen atom (Br); heavy atom count = 26
Quantified Difference	ΔMW = +20.41 g/mol; Δ Heavy Atoms = +1 (Cl vs. CH3)
Conditions	Molecular formulas C21H14BrClN2OS (target) vs. C22H17BrN2OS (comparator); data from Sigma-Aldrich and AKSci product listings.

Why This Matters

The higher mass and distinct isotopic signature of chlorine (3:1 ³⁵Cl/³⁷Cl) provide built-in analytical handles for mass spectrometry-based quantification and metabolic stability studies that the methyl analog lacks.

3-(4-Bromophenyl)-2-((3-chlorobenzyl)thio)quinazolin-4(3H)-one: Validated Application Scenarios

Systematic SAR Exploration of 2-Thioether Quinazolinone DHFR Inhibitors

This compound serves as the 'meta-chloro, para-bromo' reference point within a matrix of N3-aryl and C2-thioether variants. Its specific substitution pattern fills a critical cell in the SAR grid, enabling pairwise comparison with the ortho-chloro isomer (CAS 477313-86-3), the N3-(4-chlorophenyl) analog (CAS 476484-73-8), and the 3-methylbenzylthio analog (CAS 477318-60-8) to delineate the steric and electronic requirements for DHFR binding, as modeled in the 2-heteroarylthio-quinazolin-4-one pharmacophore framework [1].

Halogen-Bonding Probe for Enzyme Active Site Mapping

The presence of both bromine (on the N3-phenyl) and chlorine (on the C2-benzylthio) provides two distinguishable halogen-bond donor sites. In crystallographic or cryo-EM fragment-screening campaigns targeting enzymes with accessible halogen-binding pockets, this dual-halogen architecture permits simultaneous mapping of Br- and Cl-specific interactions, a capability not offered by analogs containing only one halogen type .

Control Compound for LC-MS/HPLC Method Development

With a molecular weight of 457.77 and a dual halogen isotopic signature (Br: 79/81 ≈ 1:1; Cl: 35/37 ≈ 3:1), this compound provides a distinctive mass spectrum ideal for tuning and validating liquid chromatography-mass spectrometry methods used to analyze screening libraries of halogenated quinazolinone derivatives. Its physicochemical properties—density 1.5 g/cm³ and LogP 6.40 —also make it a suitable retention-time marker for reverse-phase gradient optimization.

Application

Selection Property

Validation Focus

Quinazolinone SAR matrix studies

Distinct meta-Cl, para-Br substitution pattern

Pairwise regioisomer and halogen analog comparisons

Halogen-bonding site mapping

Dual Br/Cl halogen-bond donor architecture

Crystallographic or cryo-EM fragment screening

LC-MS/HPLC analytical control

Distinct isotopic pattern (Br, Cl) and high mass

Retention-time marker and method tuning

• [1] Al-Omary, F. A. M., Hassan, G. S., El-Messery, S. M., Nagi, M. N., Habib, E. E., & El-Subbagh, H. I. (2013). Nonclassical antifolates, part 3: Synthesis, biological evaluation and molecular modeling study of some new 2-heteroarylthio-quinazolin-4-ones. European Journal of Medicinal Chemistry, 63, 33-45. doi:10.1016/j.ejmech.2013.01.013 View Source